ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate, also known as ENB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been shown to exhibit anti-inflammatory and anti-cancer properties. It has also been studied as a potential treatment for Alzheimer's disease and other neurodegenerative disorders. In agriculture, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been investigated for its ability to enhance plant growth and protect against pests. In materials science, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been used as a precursor for the synthesis of various polymers and nanomaterials.
Mechanism of Action
The mechanism of action of ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In particular, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression. By inhibiting these enzymes, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate may exert its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate can inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (programmed cell death). ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has also been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. In vivo studies have demonstrated that ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate can reduce inflammation and tumor growth in animal models.
Advantages and Limitations for Lab Experiments
Ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has several advantages for lab experiments, including its ease of synthesis and its ability to inhibit specific enzymes and signaling pathways. However, ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate. One area of interest is the development of ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate-based drugs for the treatment of various diseases, including cancer and neurodegenerative disorders. Another area of interest is the use of ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate in agriculture to enhance plant growth and protect against pests. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate and its potential side effects.
Synthesis Methods
Ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate can be synthesized through a multi-step process involving the reaction of ethyl acetoacetate with hydrazine hydrate to form ethyl 3-hydrazinobutanoate. This compound is then reacted with 2-nitrobenzoyl chloride to yield ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate. The synthesis method of ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazono]butanoate has been well-established and can be easily replicated in a laboratory setting.
properties
IUPAC Name |
ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazinylidene]butanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O5/c1-4-11(15(20)23-5-2)10(3)16-17-14(19)12-8-6-7-9-13(12)18(21)22/h6-9,11H,4-5H2,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQWSXNZOEWFCAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=NNC(=O)C1=CC=CC=C1[N+](=O)[O-])C)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-ethyl-3-[(2-nitrobenzoyl)hydrazinylidene]butanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.